![molecular formula C11H19F3N2O2 B6206071 tert-butyl N-[2-(trifluoromethyl)piperidin-3-yl]carbamate CAS No. 1824347-45-6](/img/no-structure.png)
tert-butyl N-[2-(trifluoromethyl)piperidin-3-yl]carbamate
Overview
Description
“tert-butyl N-[2-(trifluoromethyl)piperidin-3-yl]carbamate” is a chemical compound with the molecular formula C11H19F3N2O2 . It is a powder in physical form . The compound has a molecular weight of 268.28 and 282.31 , which might be due to the presence of different isotopes or impurities.
Molecular Structure Analysis
The InChI code for the compound is1S/C12H21F3N2O2/c1-11(2,3)19-10(18)17-7-9-6-8(4-5-16-9)12(13,14)15/h8-9,16H,4-7H2,1-3H3,(H,17,18)/t8-,9+/m1/s1 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule. Physical And Chemical Properties Analysis
The compound is a powder in physical form . It has a molecular weight of 268.28 and 282.31 . The storage temperature is room temperature . The compound should be kept in a dark place and sealed in dry conditions .Scientific Research Applications
Drug Development
Piperidine derivatives, such as tert-butyl N-[2-(trifluoromethyl)piperidin-3-yl]carbamate , are crucial in the pharmaceutical industry. They are present in more than twenty classes of pharmaceuticals, including alkaloids . The trifluoromethyl group in particular has been shown to improve drug potency by enhancing key interactions with target proteins .
Synthesis of Biologically Active Compounds
The compound serves as a building block in the synthesis of various biologically active molecules. Its structure is pivotal in the formation of substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones, which are significant in medicinal chemistry .
Pharmacological Research
In pharmacological applications, the trifluoromethyl group of this compound plays a role in the inhibition of reverse transcriptase enzymes, which is vital for antiviral drug development .
Chemical Synthesis
This compound is used in chemical synthesis processes, where its piperidine moiety is involved in intra- and intermolecular reactions leading to the formation of various derivatives with potential applications in drug discovery .
Material Science
In material science, the compound can be used to modify surface properties of materials, thanks to the unique behavior of the fluorine atoms in its structure, which can lead to applications in electronics and catalysis .
Analytical Chemistry
As a reagent, tert-butyl N-[2-(trifluoromethyl)piperidin-3-yl]carbamate is used in analytical chemistry for the development of novel analytical methods, which can be applied in quality control and drug formulation .
Safety and Hazards
The compound is labeled with the signal word “Danger” and is associated with the hazard statements H315, H318, H335, and H412 . These statements indicate that the compound can cause skin irritation (H315), eye damage (H318), respiratory irritation (H335), and is harmful to aquatic life with long-lasting effects (H412). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
Mechanism of Action
Target of Action
Compounds with similar structures have been found to interact with various receptors and enzymes
Mode of Action
It is known that the trifluoromethyl group in similar compounds can significantly impact the chemical reactivity, physico-chemical behavior, and biological activity .
Biochemical Pathways
Compounds with similar structures have been found to influence various biochemical pathways . More research is needed to elucidate the specific pathways affected by this compound.
Pharmacokinetics
The trifluoromethyl group in similar compounds is known to influence these properties .
Result of Action
Compounds with similar structures have been found to exert various effects at the molecular and cellular levels .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of “tert-butyl N-[2-(trifluoromethyl)piperidin-3-yl]carbamate”. For instance, the presence of other chemicals, pH, temperature, and light exposure can affect the compound’s stability and activity .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[2-(trifluoromethyl)piperidin-3-yl]carbamate involves the reaction of tert-butyl carbamate with 2-(trifluoromethyl)piperidine in the presence of a suitable catalyst.", "Starting Materials": [ "tert-butyl carbamate", "2-(trifluoromethyl)piperidine", "catalyst" ], "Reaction": [ "Add tert-butyl carbamate to a reaction flask", "Add 2-(trifluoromethyl)piperidine to the reaction flask", "Add a suitable catalyst to the reaction flask", "Heat the reaction mixture to a suitable temperature and stir for a suitable time", "Cool the reaction mixture and isolate the product by filtration or extraction" ] } | |
CAS RN |
1824347-45-6 |
Molecular Formula |
C11H19F3N2O2 |
Molecular Weight |
268.3 |
Purity |
95 |
Origin of Product |
United States |
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